N'-(4-hydroxy-3-nitrobenzylidene)-2-(4-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(Z)-(4-hydroxy-3-nitrophenyl)methylideneamino]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H15N3O5/c1-11-2-5-13(6-3-11)24-10-16(21)18-17-9-12-4-7-15(20)14(8-12)19(22)23/h2-9,20H,10H2,1H3,(H,18,21)/b17-9-
• InChI Key: LTFITLHYERKRTR-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NN=CC2=CC(=C(C=C2)O)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)OCC(=O)N/N=C\C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

N-(4-hydroxy-3-nitrobenzylidene)-2-(4-methylphenoxy)acetohydrazide, commonly known as HNHA, is a chemical compound that has been synthesized for various scientific research applications. HNHA belongs to the class of hydrazones and has been used in studies related to cancer, inflammation, and bacterial infections.

Mechanism of Action

The mechanism of action of HNHA is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. HNHA has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects
HNHA has been found to have various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells. HNHA also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has antibacterial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

HNHA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its anticancer and anti-inflammatory activities make it a promising candidate for further research. However, HNHA has some limitations as well. It is not very water-soluble, which can make it difficult to work with in aqueous solutions. It also has low stability in the presence of light and air, which can lead to degradation over time.

Future Directions

There are several future directions for research on HNHA. One area of interest is the development of HNHA analogs with improved anticancer and anti-inflammatory activities. Another area of research is the study of the mechanism of action of HNHA in more detail, which could lead to the identification of new targets for cancer and inflammation therapy. Additionally, the antibacterial activity of HNHA could be further explored for the development of new antibiotics.
Conclusion
In conclusion, HNHA is a chemical compound that has been synthesized for various scientific research applications. It has been shown to have anticancer, anti-inflammatory, and antibacterial activities. HNHA inhibits various enzymes and signaling pathways, but its mechanism of action is not fully understood. HNHA has several advantages for lab experiments, but also has some limitations. There are several future directions for research on HNHA, including the development of analogs with improved activities and the study of its mechanism of action in more detail.

Synthesis Methods

HNHA can be synthesized by the reaction of 4-hydroxy-3-nitrobenzaldehyde with 2-(4-methylphenoxy)acetic acid hydrazide in the presence of a suitable catalyst. The reaction takes place in a solvent such as ethanol or methanol under reflux conditions. The product obtained is then purified by recrystallization or chromatography.

Scientific Research Applications

HNHA has been extensively studied for its potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. HNHA induces cell cycle arrest and apoptosis in cancer cells by targeting multiple signaling pathways. It has also been found to have anti-inflammatory and antibacterial activities.